Cas no 69390-19-8 (3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-, (3E)-)

• Product Name: 3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-, (3E)-
• CAS No: 69390-19-8
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1735949
• PubChem ID: 6143785
• Update Time: 2025-04-21

3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-, (3E)-
• CHEMBL3105853
• (E)-4-(4-methoxyphenyl)-3-methylbut-3-en-2-one
• EINECS 230-492-4
• NSC 67183
• Z1618009751
• 69390-19-8
• SCHEMBL2443290
• 3-Buten-2-one, 4-(4-methoxyphenyl)-3-methyl-
• XPZPSZIJTDXAGU-CMDGGOBGSA-N
• (3E)-4-(4-METHOXYPHENYL)-3-METHYLBUT-3-EN-2-ONE
• 3-Methyl-4-(4-methoxyphenyl)-3-buten-2-one

• Inchi： 1S/C12H14O2/c1-9(10(2)13)8-11-4-6-12(14-3)7-5-11/h4-8H,1-3H3/b9-8+
• InChI Key： XPZPSZIJTDXAGU-CMDGGOBGSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C=C(/C(C)=O)\C

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3